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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1607268

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on troubleshooting uneven dyeing issues encountered
during experiments with Direct Orange 102. The information is presented in a question-and-
answer format to directly address common problems.

Direct Orange 102: Key Properties

Direct Orange 102, also known as C.I. 29156, is a water-soluble anionic dye belonging to the
double azo class.[1][2] It is commonly used for dyeing cellulosic fibers such as cotton, as well
as for coloring paper and leather.[3][4] The dye is recognized for its good leveling properties,
meaning it has a tendency to dye substrate uniformly.[2][5]
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Property Description

C.l. Name Direct Orange 102

C.I. Number 29156[1]

CAS Number 6598-63-6[1]

Molecular Formula Cs4H21NeNaz011S2[2]

Molecular Weight 822.67 g/mol [2]

Appearance Orange Powder[1]

Solubility Soluble in water[1]

Application Cellulose Fiber Dyeing, Paper Dyeing[1]

Troubleshooting Guide: Uneven Dyeing

Uneven dyeing can manifest as patches, streaks, or variations in shade on the substrate.
Below are common questions and troubleshooting steps to address these issues.

Q1: What are the primary causes of uneven dyeing with Direct Orange 102?

Uneven dyeing is often a result of improper control over the dyeing parameters. The most
common causes include:

e Inadequate substrate preparation: Residual impurities, sizing agents, or waxes on the fibers
can hinder uniform dye uptake.

 Incorrect dye dissolution: If the dye powder is not fully dissolved, aggregates can lead to
dark spots on the material.

o Improper addition of auxiliaries: The rapid or uneven addition of salt (electrolyte) can cause
the dye to rush onto the fiber too quickly, leading to poor leveling.

» Poor temperature control: A rapid temperature increase can accelerate dye uptake unevenly.

 Incorrect pH: The pH of the dyebath affects the dye's affinity for the fiber. An improper pH
can lead to inconsistent dyeing.
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o Water hardness: The presence of metal ions like calcium and magnesium can interfere with
dye solubility.

Q2: My dyed substrate has a patchy appearance. How can | prevent this?

Patchiness is a classic sign of uneven dye uptake. To prevent this, consider the following:

Ensure thorough substrate preparation: Scour and bleach the cellulosic material properly to
remove all impurities.

o Properly dissolve the dye: Create a paste of the Direct Orange 102 powder with a small
amount of cold water before dissolving it in hot water. Filter the dye solution before adding it
to the dyebath.

o Control the addition of salt: Add the electrolyte (such as sodium chloride or sodium sulfate) in
portions throughout the dyeing process, rather than all at once. This allows for a more
gradual and controlled exhaustion of the dye onto the fiber.

e Use a leveling agent: A leveling agent can be added to the dyebath to slow down the dye
uptake and promote more even distribution.

Q3: I'm observing shade variation from one end of my fabric to the other. What could be the

cause?
This issue, often referred to as "ending," can be caused by:
e Uneven temperature distribution: Ensure uniform heating of the dyebath.

» Improper liquor circulation: Make sure the dye liquor is circulating properly and the material
is fully immersed and moving freely within the dyeing apparatus.

e Too low of a liquor ratio: A very low liquor ratio may not allow for even distribution of the dye.
Q4: Can the pH of the dyebath lead to uneven dyeing?

Yes, pH is a critical factor. For direct dyes on cellulosic fibers, a neutral to slightly alkaline pH is
generally preferred. If the pH is too low (acidic), the dye uptake may be too rapid, leading to
unlevel dyeing. If the pH is too high, it can affect the dye's solubility and shade.
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Frequently Asked Questions (FAQSs)

Q1: Is a pre-treatment of the substrate necessary before dyeing with Direct Orange 1027

Yes, proper pre-treatment is crucial for achieving even dyeing. For cotton, this typically involves
scouring (to remove natural waxes and impurities) and bleaching (to achieve a uniform white
base).

Q2: What is the role of salt in the dyeing process with Direct Orange 1027

Salt, such as sodium chloride or sodium sulfate, acts as an exhausting agent. It helps to
promote the movement of the anionic dye molecules from the aqueous solution onto the
cellulosic fibers.

Q3: What is a typical temperature for dyeing with direct dyes like Direct Orange 102?

Generally, the dyeing process for direct dyes starts at a lower temperature (around 40-50°C),
and the temperature is gradually raised to near boiling (90-100°C). This controlled temperature
increase is important for even dye uptake.

Q4: How can | improve the wash fastness of fabrics dyed with Direct Orange 102?

Direct dyes often have moderate to poor wash fastness. To improve this, an after-treatment
with a cationic dye-fixing agent can be applied. This treatment helps to increase the molecular
size of the dye within the fiber, making it less likely to wash out.

Experimental Protocols

While a specific, validated protocol for Direct Orange 102 is not readily available in the public
domain, a general procedure for the exhaust dyeing of cellulosic fibers with direct dyes can be
followed. Note: This is a general guideline and may require optimization for your specific
application.

General Exhaust Dyeing Protocol for Cotton with Direct Dyes

o Preparation of the Dyebath:
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o Set the liquor ratio (the ratio of the volume of dye liquor to the weight of the goods) as
required for your equipment (e.g., 20:1).

o Thoroughly wet the pre-treated cotton material.

o Prepare the dye solution by making a paste of the Direct Orange 102 powder with a small
amount of cold water, then dissolving it in boiling water. Filter the solution.

o Add the filtered dye solution to the dyebath.

o Add any other auxiliaries, such as a leveling agent or water softener, at this stage.

Dyeing Procedure:

o Introduce the wet cotton material into the dyebath at a starting temperature of
approximately 40-50°C.

o Run for 10-15 minutes to allow for initial, even absorption of the dye.
o Gradually raise the temperature to 90-95°C over 30-45 minutes.

o During the temperature rise, begin the portion-wise addition of the required amount of salt
(e.g., sodium chloride or sodium sulfate). The amount of salt will depend on the desired
depth of shade.

o Hold the temperature at 90-95°C for 45-60 minutes, ensuring good liquor circulation.
o Cool the dyebath down to about 70°C.

Rinsing and After-treatment:

o Drain the dyebath.

o Rinse the dyed material thoroughly, first with hot water and then with cold water, until the
water runs clear.

o For improved wash fastness, an after-treatment with a cationic fixing agent can be
performed according to the manufacturer's instructions.
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o Dry the material.

General Dyeing Parameters for Direct Dyes on Cotton

Parameter

General Range/Value

Notes

Dye Concentration

0.5 - 4.0% (on weight of fiber)

Dependent on the desired
depth of shade.

Dependent on the dyeing

Liquor Ratio 10:1to 30:1 )
machinery.
H 6.0 - 8.0 (Neutral to slightly Can be adjusted with soda ash
P alkaline) if necessary.
Starting Temperature 40 - 50°C
Dyeing Temperature 90 - 100°C

Salt Concentration

5 - 20 g/L (Sodium Chloride or
Sodium Sulfate)

Higher concentrations are
used for deeper shades.

Added in portions.

Dyeing Time

45 - 60 minutes at dyeing

temperature

Visualizations
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Troubleshooting Uneven Dyeing

Uneven Dyeing Observed

Is the substrate properly prepared?
(Scoured and Bleached)

No

Ensure thorough pre-treatment to remove impurities. es

Was the dye fully dissolved?

Make a paste of the dye powder before dissolving in hot water and filter. JGS

How was the salt added?

All at once

Add salt in portions throughout the dyeing process.

Was the temperature ramp-up controlled?

n portions

Increase the temperature gradually to near boiling.

Was the pH of the dyebath correct?

es

Maintain a neutral to slightly alkaline pH (6.0-8.0). EGS

Even Dyeing Achieved
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Chemical Structure of Direct Orange 102

[Na+].[Na+].[Na+] 0=S(=0)([0-])clcc2ec(c(0)c(N=Nc3ccc(C(=0)[0-])cc3)c2)ccINC(=0)Nclcc2ec(c(O)c(N=Nc3cceee3)c2)cclS(=0)(=0)[O-]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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